Cas no 71777-67-8 (2-Pyridinemethanol, a,4-dimethyl-)

• Product Name: 2-Pyridinemethanol, a,4-dimethyl-
• CAS No: 71777-67-8
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD16620342
• CID: 4657731
• PubChem ID: 54078937
• Update Time: 2025-07-19

2-Pyridinemethanol, a,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• SCHEMBL643383
• MFCD16620342
• 1-(4-methylpyridin-2-yl)ethan-1-ol
• 71777-67-8
• DTXSID401303500
• (R)-1-(4-Methylpyridin-2-yl)ethan-1-ol
• I+/-,4-Dimethyl-2-pyridinemethanol
• DS-020271
• CS-0378124
• 2-Pyridinemethanol, a,4-dimethyl-
• AB7628
• AKOS013154451
• AS-44862
• 1-(4-methylpyridin-2-yl)ethanol

• MDL： MFCD16620342
• Inchi： 1S/C8H11NO/c1-6-3-4-9-8(5-6)7(2)10/h3-5,7,10H,1-2H3
• InChI Key： MLRVQWPIBKUBIN-UHFFFAOYSA-N
• SMILES： OC(C)C1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 137.084
• Monoisotopic Mass: 137.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1A^2
• XLogP3: 0.8

Additional information on 2-Pyridinemethanol, a,4-dimethyl-

2-Pyridinemethanol, α,4-Dimethyl- (CAS No. 71777-67-8): An Overview of Its Properties and Applications

2-Pyridinemethanol, α,4-dimethyl- (CAS No. 71777-67-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, ranging from the synthesis of pharmaceutical intermediates to the development of novel therapeutic agents.

The chemical structure of 2-Pyridinemethanol, α,4-dimethyl- consists of a pyridine ring with a hydroxymethyl group attached at the 2-position and two methyl groups at the α and 4 positions. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, making it an attractive candidate for a wide range of synthetic transformations.

In recent years, there has been a growing interest in the use of 2-Pyridinemethanol, α,4-dimethyl- as a building block for the synthesis of bioactive compounds. One notable application is in the development of anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity, making them potential candidates for the treatment of inflammatory diseases such as arthritis and asthma.

Beyond its anti-inflammatory properties, 2-Pyridinemethanol, α,4-dimethyl- has also shown promise in the field of cancer research. Studies have indicated that certain derivatives of this compound possess cytotoxic activity against various cancer cell lines. For instance, a study published in the Cancer Research journal reported that a derivative of 2-Pyridinemethanol, α,4-dimethyl- exhibited significant antiproliferative effects on breast cancer cells, suggesting its potential as a lead compound for further drug development.

The synthetic versatility of 2-Pyridinemethanol, α,4-dimethyl- is another key factor contributing to its widespread use in pharmaceutical research. The hydroxymethyl group can be readily functionalized through various chemical reactions, such as esterification, etherification, and oxidation. These modifications can significantly alter the biological activity and pharmacokinetic properties of the resulting compounds, allowing for fine-tuning of their therapeutic effects.

In addition to its applications in drug discovery and development, 2-Pyridinemethanol, α,4-dimethyl- has also found use in other areas of chemistry. For example, it serves as an important intermediate in the synthesis of agrochemicals and dyes. The ability to introduce multiple functional groups into its structure makes it a valuable starting material for the preparation of complex molecules with diverse applications.

The physical properties of 2-Pyridinemethanol, α,4-dimethyl-, such as its solubility and stability under various conditions, are crucial for its practical use in laboratory settings. It is generally stable under normal storage conditions but may require protection from moisture and light to maintain its integrity over extended periods. The compound is typically supplied as a white crystalline solid or a clear liquid with a characteristic odor.

Safety considerations are an important aspect when handling any chemical compound. While 2-Pyridinemethanol, α,4-dimethyl- is not classified as a hazardous substance under current regulations, it is advisable to follow standard laboratory safety protocols when working with it. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles and ensuring adequate ventilation in the work area.

In conclusion, 2-Pyridinemethanol, α,4-dimethyl- (CAS No. 71777-67-8) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an invaluable tool for researchers seeking to develop new bioactive compounds with therapeutic applications. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.